1-(4-Methylpyrimidin-2-yl)butan-2-amine
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Overview
Description
1-(4-Methylpyrimidin-2-yl)butan-2-amine is a chemical compound with the molecular formula C9H15N3 and a molecular weight of 165.24 g/mol . It is characterized by the presence of a pyrimidine ring substituted with a methyl group at the 4-position and a butan-2-amine side chain at the 1-position.
Preparation Methods
The synthesis of 1-(4-Methylpyrimidin-2-yl)butan-2-amine typically involves the reaction of 4-methylpyrimidine with butan-2-amine under specific conditions. The reaction conditions may include the use of catalysts, solvents, and controlled temperatures to ensure the desired product is obtained with high purity . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize impurities .
Chemical Reactions Analysis
1-(4-Methylpyrimidin-2-yl)butan-2-amine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The compound can undergo substitution reactions where one functional group is replaced by another. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts.
Scientific Research Applications
1-(4-Methylpyrimidin-2-yl)butan-2-amine has various scientific research applications, including:
Chemistry: It is used as an intermediate in the synthesis of other chemical compounds.
Biology: The compound may be used in biological studies to investigate its effects on biological systems.
Industry: The compound can be used in industrial processes for the production of other chemicals.
Mechanism of Action
The mechanism of action of 1-(4-Methylpyrimidin-2-yl)butan-2-amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
1-(4-Methylpyrimidin-2-yl)butan-2-amine can be compared with other similar compounds, such as:
1-(4-Methylpyrimidin-2-yl)butan-1-amine: This compound has a similar structure but differs in the position of the amine group.
Other pyrimidine derivatives: Compounds with similar pyrimidine rings but different substituents can be compared to highlight the unique properties of this compound.
Properties
Molecular Formula |
C9H15N3 |
---|---|
Molecular Weight |
165.24 g/mol |
IUPAC Name |
1-(4-methylpyrimidin-2-yl)butan-2-amine |
InChI |
InChI=1S/C9H15N3/c1-3-8(10)6-9-11-5-4-7(2)12-9/h4-5,8H,3,6,10H2,1-2H3 |
InChI Key |
OBCSWRBBPXTEFS-UHFFFAOYSA-N |
Canonical SMILES |
CCC(CC1=NC=CC(=N1)C)N |
Origin of Product |
United States |
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